Cas no 92-31-9 (Toluidine Blue Indicator Solution)

toluidine blue(Toluidine blue O)It is one of the commonly used synthetic dyes,Belongs to quinone imine dyes,These dyes generally contain two chromophores,One is an amine group,One is a quinone type benzene ring,To form a chromogen for color rendering.Dye except chromophore,There should also be atomic groups that can make the chromogen have affinity for tissues and other dyes, that is, color AIDS.

Toluidine Blue Indicator Solution structure

92-31-9 structure

Product Name:Toluidine Blue Indicator Solution

CAS No:92-31-9

Molecular Formula:C₁₅H₁₆ClN₃S

Molecular Weight:305.825640678406

MDL:MFCD00011934

CID:34637

PubChem ID:24900122

Toluidine Blue Indicator Solution Properties

Names and Identifiers

- Toluidine blue O
- DIMETHYLTOLUTHIONINE CHLORIDE
- CI NO 52040
- CI BASIC BLUE 17
- CI 52040
- CARBOL TOLUIDINE BLUE
- BASIC BLUE
- BASIC BLUE 17
- BLUTENE CHLORIDE
- (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium,chloride
- TOLUIDINE BLUE C.I. 52040 HIGH PURE FOR STAINING
- Klot
- Methylene blue T 50
- Methylene blue T extra
- Tolazul
- Toluidine blue
- Toluidine Blue O, pure
- ToluniuM chloride
- Methylene Blue T50 or T extra
- Tolonium chloride
- C.I. 52040
- 3-Amino-7-dimethylamino-2-methylphenazathionium chloride
- Menodin
- Gabilin
- Blutene
- C.I. Basic Blue 17
- Toloni chloridum
- F Klot
- Toluidine Blue OO
- Toluidene Blue O Chloride
- Toluidinblau
- Tolonii chloridum
- Schultz no. 1041
- Cloruro de tolonio
- Chlorure de tolonium
- Toluidinblau [German]
- Schultz 1041
- Tolonium chloride [INN]
- Modr Toluidinova [Czech]
- C.I. 925
- Toluidine Blue (phenothiazine dye)
- Modr Zasadita 17 [Czech]
- Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (8CI, 9CI)
- 3-Amino-7-(dimethylamino)-2-methylphenazathionium chloride
- 3-Amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride
- NSC 36758
- o-Toluidine blue
- ST 057360
- ST057360
- Toluidine Blue Indicator Solution
- Chlorure de tolonium [INN-French]
- UNII-15XUH0X66N
- 92-31-9
- HY-D0220
- D92363
- CS-0010132
- C.I.BASIC BLUE 17
- Toluidine Blue O, Technical grade
- SCHEMBL338335
- NCGC00181775-02
- WLN: T C666 BN ISJ E1 FZ LN1&1 &G
- CHEBI:87647
- Toluidine Blue?
- CHEMBL1790006
- Phenazathionium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
- Q80868
- Tox21_113159
- DTXSID9048728
- 3-Amino-7-dimethylamino-2-methylphenazathionium
- Toluidine Blue O, certified by the Biological Stain Commission
- Pharmakon1600-01506191
- 37251-80-2
- SCHEMBL122592
- NSC 11225
- T0571
- 15XUH0X66N
- (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride
- NSC-36758
- NSC36758
- NSC-11225
- Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1); Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (8CI,9CI); 3-Amino-7-(dimethylamino)-2-methylphenazathionium chloride; 3-Amino-7-(dimethylamino)-2-methylphenothiazi
- Tox21_113159_1
- TOLUIDINE BLUE O (DYE CONTENT, ~80%)
- SY078344
- Toluidine Blue O, 80%
- Toluidine Blue O Certified
- EINECS 202-146-2
- SR-01000760899
- HMS2752P23
- DTXCID6028654
- Tolonii chloridum [INN-Latin]
- HMS3264B13
- AKOS015916405
- Toluidine Blue O, certificated
- n-(7-amino-8-methyl-3h-phenothiazin-3-ylidene)-n-methylmethanaminium chloride
- TS-07638
- TOLONIUM CHLORIDE [MART.]
- Toluidine Blue 00
- Toluidine Blue O, 85%
- MFCD00011934
- 3-Amino-7-(dimethylamino)-2-(methylphenazathionium) chloride
- Modr Toluidinova
- NSC11225
- CCG-213755
- HMS1545F05
- CAS-92-31-9
- DA-68252
- Modr Zasadita 17
- NSC760421
- SR-01000760899-2
- Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
- TOLONIUM CHLORIDE [WHO-DD]
- NCGC00181775-01
- Cloruro de tolonio [INN-Spanish]
- Dimethyltoluthionine chloride (VAN)
- CHEMBL562639
- AKOS024282653
- MLS000738130
- SBI-0653505.0001
- TOLONIUM CHLORIDE [MI]
- T-3922
- Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1)
- CCRIS 4933
- E79432
- NSC-760421
- Toluidine Blue, phenothiazine dye
- +Expand
- MDL： MFCD00011934
- InChIKey： HNONEKILPDHFOL-UHFFFAOYSA-M
- Inchi： 1S/C15H16N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8H,16H2,1-3H3;1H/q+1;/p-1
- SMILES： [Cl-].N1C2C(=CC(=C(C)C=2)N)[S+]=C2C=1C=CC(N(C)C)=C2

Computed Properties

Exact Mass: 305.075
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 305.075
Topological Polar Surface Area: 66.7
Heavy Atom Count: 20
Complexity: 512
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 66.7

Experimental Properties

LogP: 1.27240
PSA: 70.39000
Merck: 9520
Water Partition Coefficient: 3.82 g/100 mL
Melting Point: >200℃
Solubility: H2O: soluble1mg/mL
Color/Form: Dark green powder
PH: 2.8 (H2O, 25℃)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water, blue purple solution, slightly soluble in ethanol, very slightly soluble in chloroform, almost insoluble in ether.
pka: 2.4, 11.6(at 25℃)
Color index: 52040
λmax: 626 nm, 630 nm
Density: 1.1970

Toluidine Blue Indicator Solution Security Information

RTECS：SP5670000
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Store at RT.
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
TSCA：Yes
Toxicity：LD50 in mice, rats, rabbits (mg/kg): 27.56, 28.93, 13.44 i.v. (Haley, Storlarsky)

Toluidine Blue Indicator Solution Customs Data

HS CODE：32041300

Toluidine Blue Indicator Solution Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI67580-5g	Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride	92-31-9	Dye content, 73%+	5g	$14.00	2024-07-18
Aaron	AR00IMA0-5g	Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride	92-31-9		5g	$13.00	2024-07-18
abcr	AB123930-5 g	Toluidine Blue O, certificated; .	92-31-9		5 g	€51.40	2023-07-20
Ambeed	A416842-5g	3-Amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride	92-31-9	Dye content, 73%+	5g	$18.0	2024-05-30
Cooke Chemical	A7854412-5G	Toluidine Blue O	92-31-9	High -level	5G	RMB 399.20	2023-04-14
eNovation Chemicals LLC	D759491-100g	Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride	92-31-9	80%	100g	$265
FUJIFILM	205-05811-50mL	Toluidine Blue Indicator Solution	92-31-9		50ml	JPY 2350	2023-09-15
TRC	T536283-5g	Toluidine Blue O	92-31-9		5g	$ 63.00	2023-09-05
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	JT9331-25g	Toluidine Blue Indicator Solution	92-31-9	≥50%	25g	￥480元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T105503-5g	Toluidine Blue Indicator Solution	92-31-9	>80%	5g	¥308.90	2023-09-01

Toluidine Blue Indicator Solution Synthesis

Synthetic Circuit 1

92-31-9

Reaction Conditions

1.1 Reagents: Sodium 2,2,2-trifluoroethoxide , Sodium hydride , Poly[nitrilo(dichlorophosphoranylidyne)] Solvents: Tetrahydrofuran ; rt; 0.5 h, rt; 8 h, 25 °C
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 25 °C; 4 h, 25 °C; 36 h, 25 °C
1.3 Reagents: Sodium 2,2,2-trifluoroethoxide , Sodium hydride Solvents: Tetrahydrofuran ; 25 °C; 0.5 h, 25 °C; 6 h, 25 °C

Reference

: Polyphosphazenes with Immobilized Dyes as Potential Color Filter Materials

Li, Zhongjing; Allcock, Harry R., ACS Applied Materials & Interfaces, 2015, 7(24), 13518-13523

Synthetic Circuit 2

634928-71-5

92-31-9

Reaction Conditions

1.1 Reagents: Potassium dichromate Solvents: Water ; 20 min, < 10 °C; 20 min, < 10 °C
1.2 Reagents: Zinc chloride Solvents: Water ; 5 min, < 10 °C
1.3 Catalysts: Copper sulfate Solvents: Water ; 5 min, < 10 °C; 10 °C → 60 °C
1.4 Reagents: Sulfuric acid Solvents: Water ; 5 min, pH 2.9, 60 °C; 60 °C → 97 °C; 35 min, 97 °C

Reference

: Preparation of Toluidine Blue O drug for in vivo staining and chemotherapeutic treatment of dysplastic tissues

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

92-31-9

Reaction Conditions

Reference

: New method of synthesis and analysis of high-quality toluidine blue-o for medical uses

Wang, Jianwu; Jia, Jiong; Lu, Miao; Lalezari, lraj, Zhongguo Yaowu Huaxue Zazhi, 1998, 8(4), 292-293

Toluidine Blue Indicator Solution Raw materials

Toluidine Blue Indicator Solution

Toluidine Blue Indicator Solution Preparation Products

Toluidine Blue Indicator Solution (92-31-9)

Toluidine Blue Indicator Solution Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:92-31-9)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

Hubei XinHongli Chemical Co., Ltd.

Audited Supplier

(CAS:92-31-9)

MR./MRS.:ZHU YU WEI

Phone:15172537016

Email:1018283355@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:92-31-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:92-31-9)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:92-31-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Toluidine Blue Indicator Solution Related Literature

1. Metals

Annu. Rep. Anal. At. Spectrosc., 1977,7, 98-113
2. Contents list

Dalton Trans., 2022,51, 18357-18367
3. An α-MnO2 nanotube used as a novel catalyst in ozonation: performance and the mechanism

Hui Zhao,Yuming Dong,Pingping Jiang,Guangli Wang,Jingjing Zhang,Kun Li,Cuiyun Feng New J. Chem., 2014,38, 1743-1750
4. Photo- and electro-luminescent properties of 2,7-disubstituted spiro[fluorene-9,9′-xanthene] derivatives containing imidazole-derived moieties

Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390
5. The impact of vinylene bridges and side chain alkyl groups on the solid state structures of tricyanovinyl-substituted thiophenes†

Phuong-Truc T. Pham,Victor G. Young, Jr.,Mamoun M. Bader CrystEngComm, 2018,20, 128-132
6. Alkene hydroboration with pinacolborane catalysed by lithium diisobutyl-tert-butoxyaluminum hydride†

Ashok Kumar Jaladi,Won Kyu Shin,Duk Keun An RSC Adv., 2019,9, 26483-26486
7. Insights into the growth of nanoparticles in liquid polyol by thermal annealing†

Anastasiya Sergievskaya,Anna Fucikova,Jozef Vesely,Jérôme Cornil,David Cornil,Milan Dopita,Stephanos Konstantinidis Nanoscale Adv., 2021,3, 4780-4789
8. Carbene based photochemical molecular assemblies for solar driven hydrogen generation†

Katrin Peuntinger,Simon Kaufhold,Lydia Petermann,Markus Wunderlin,Helmar Görls,Frank W. Heinemann,Jing Li,Thomas Drewello,Johannes G. Vos,Dirk M. Guldi Dalton Trans., 2014,43, 13683-13695
9. Thiourea assisted hydrothermal synthesis of ZnS/CdS/Ag2S nanocatalysts for photocatalytic degradation of Congo red under direct sunlight illumination

Kalyanaraman Kalpana,Vaithilingam Selvaraj RSC Adv., 2016,6, 4227-4236
10. Effect of Zn2+ ions on the assembly of amylin oligomers: insight into the molecular mechanisms†

Phys. Chem. Chem. Phys., 2016,18, 21590-21599

Related Categories

92-31-9 (Toluidine Blue Indicator Solution) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:92-31-9)Toluidine Blue O

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:92-31-9)Toluidine Blue Indicator Solution

Purity:99%

Quantity:100g

Price($):160.0